Cas no 112244-29-8 (Stigmastane-3,6-diol)

• Product Name: Stigmastane-3,6-diol
• CAS No: 112244-29-8
• Molecular Formula: C₂₉H₅₂O₂
• Molecular Weight: 432.72198
• CID: 837186
• PubChem ID: 12070151

Stigmastane-3,6-diol Properties

Names and Identifiers

• Stigmastane-3,6-diol
• Stigmastane-3-6-diol
• [ "" ]
• 112244-29-8
• AKOS032948171
• SCHEMBL14490132
• 24R-Ethyl-5a-cholestan-3ss,6a-diol
• FS-10148
• A-Hydroxysitostanol
• 5alpha-Stigmast-3beta,6alpha-diol
• 6-Hydroxysitostanol
• AKOS027250668
• 6
• CS-0016614
• HY-N1227
• 145985-30-4
• 34427-63-9
• 5alpha-Stigmastnae-3beta,5,6beta-triol
• ConMedNP.2511
• (3S,5S,6S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthrene-3,6-diol
• (3S,5S,6S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol

• InChIKey： FFLGORGANMRISQ-SJSKENPGSA-N
• Inchi： InChI=1S/C29H52O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-27,30-31H,7-17H2,1-6H3/t19-,20-,21?,22+,23-,24+,25+,26?,27?,28-,29-/m1/s1
• SMILES： CCC(CCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C)C(C)C

Computed Properties

• Exact Mass: 432.396730897g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 432.396730897g/mol
• Heavy Atom Count: 31
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 7.07550
• PSA: 40.46000
• Boiling Point: 523.8±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 211.4±20.0 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives